Cas no 19821-84-2 (1-bromohept-1-yne)

• Product Name: 1-bromohept-1-yne
• CAS No: 19821-84-2
• MF: C₇H₁₁Br
• MW: 175.066241502762
• MDL: MFCD34183231
• CID: 1390014
• PubChem ID: 10986784
• Update Time: 2025-04-20

1-bromohept-1-yne Chemical and Physical Properties

Names and Identifiers

• 1-Heptyne, 1-bromo-
• 1-bromohept-1-yne
• EN300-28246646
• SCHEMBL10632696
• 19821-84-2
• 1-bromo-hept-1-yne

• MDL： MFCD34183231
• Inchi： 1S/C7H11Br/c1-2-3-4-5-6-7-8/h2-5H2,1H3
• InChI Key： AIPBFVQVQASOGX-UHFFFAOYSA-N
• SMILES： BrC#CCCCCC

Computed Properties

• Exact Mass: 174.00443
• Monoisotopic Mass: 174.00441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 93.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Haloacetylenes and derivatives